Cas no 910543-72-5 (3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one)

3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one structure
910543-72-5 structure
Product Name:3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one
CAS No:910543-72-5
MF:C6H7BrN2O
MW:203.036580324173
MDL:MFCD09835082
CID:1015994
PubChem ID:52911268
Update Time:2025-08-05

3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-5-bromo-1-methylpyridin-2(1H)-one
    • L-METHYL-3-AMINO-5-BROMO-L-H-PYRIDIN-2-ONE
    • 3-amino-5-bromo-1-methyl-1H-pyridin-2-one
    • 3-amino-5-bromo-1-methyl-2-pyridinone
    • 3-amino-5-bromo-1-methylpyridin-2-one
    • 3-AMINO-5-BROMO-1-METHYL-1,2-DIHYDROPYRIDIN-2-ONE
    • KRUDZWOELKQDJW-UHFFFAOYSA-N
    • 5-bromo-3-amino-1-methyl-2-pyridone
    • PB10719
    • AK140198
    • AB1011761
    • 3-azanyl-5-bromanyl-1-methyl-pyridin-2-one
    • CS
    • 3-Amino-5-bromo-1-methyl-2(1H)-pyridinone (ACI)
    • 1-Methyl-3-amino-5-bromopyridin-2-one
    • 3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one
    • MDL： MFCD09835082
    • Inchi： 1S/C6H7BrN2O/c1-9-3-4(7)2-5(8)6(9)10/h2-3H,8H2,1H3
    • InChI Key： KRUDZWOELKQDJW-UHFFFAOYSA-N
    • SMILES： O=C1N(C)C=C(Br)C=C1N

Computed Properties

  • Exact Mass: 201.97400
  • Monoisotopic Mass: 201.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3

Experimental Properties

  • Boiling Point: 258.7±40.0°C at 760 mmHg
  • PSA: 48.02000
  • LogP: 1.31120

3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Keep in dark place,Sealed in dry,2-8°C

3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A602183-10mg
3-Amino-5-bromo-1-methylpyridin-2(1H)-one
 910543-72-5
10mg
 $ 50.00 2022-06-08
TRC
A602183-50mg
3-Amino-5-bromo-1-methylpyridin-2(1H)-one
 910543-72-5
50mg
 $ 65.00 2022-06-08
TRC
A602183-100mg
3-Amino-5-bromo-1-methylpyridin-2(1H)-one
 910543-72-5
100mg
 $ 80.00 2022-06-08
Chemenu
CM109018-5g
3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one
 910543-72-5 97%
5g
 $111 2023-02-17
Chemenu
CM109018-10g
3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one
 910543-72-5 97%
10g
 $187 2024-07-20
Chemenu
CM109018-25g
3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one
 910543-72-5 97%
25g
 $462 2024-07-20
Chemenu
CM109018-100g
3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one
 910543-72-5 97%
100g
 $1149 2023-02-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RD103-20g
3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one
 910543-72-5 95+%
20g
 2596.0CNY 2021-08-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A86990-1g
3-Amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one
 910543-72-5 95%
1g
 ¥206.0 2021-09-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A86990-5g
3-Amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one
 910543-72-5 95%
5g
 ¥676.0 2021-09-10

3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one Production Method

Production Method 1

15862-34-7 15862-34-7
910543-72-5 910543-72-5
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide
1.2 Reagents: Stannous chloride Solvents: Ethyl acetate
Reference
Calcitonin gene-related peptide (CGRP) receptor antagonists: Investigations of a pyridinone template
Nguyen, Diem N.; Paone, Daniel V.; Shaw, Anthony W.; Burgey, Christopher S.; Mosser, Scott D.; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(2), 755-758

Production Method 2

1434054-48-4 1434054-48-4
910543-72-5 910543-72-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  2 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, rt
Reference
Stereochemical Differences in Fluorocyclopropyl Amides Enable Tuning of Btk Inhibition and Off-Target Activity
Crawford, James J. ; Lee, Wendy ; Johnson, Adam R. ; Delatorre, Kelly J.; Chen, Jacob; et al, ACS Medicinal Chemistry Letters, 2020, 11(8), 1588-1597

Production Method 3

14529-54-5 14529-54-5
910543-72-5 910543-72-5
Reaction Conditions
1.1 Reagents: Sodium azide Catalysts: L-Ascorbic acid ,  Pipecolic acid ,  Copper Solvents: Ethanol ;  100 °C
Reference
An Expeditious Copper-Catalyzed Access to 3-Aminoquinolinones, 3-Aminocoumarins and Anilines using Sodium Azide
Messaoudi, Samir; Brion, Jean-Daniel; Alami, Mouaad, Advanced Synthesis & Catalysis, 2010, 352(10), 1677-1687

Production Method 4

153888-45-0 153888-45-0
910543-72-5 910543-72-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Iron ,  Hydrochloric acid Solvents: Acetic acid ,  Dichloromethane ,  Water ;  2 h, 35 °C
1.2 Reagents: Citric acid ,  Sodium hydroxide Solvents: Water ;  pH 8 - 10
Reference
Development of a Scalable Synthesis of a Bruton's Tyrosine Kinase Inhibitor via C-N and C-C Bond Couplings as an End Game Strategy
Hong, Jun-Bae; Davidson, James P.; Jin, Qingwu; Lee, Gary R.; Matchett, Michael; et al, Organic Process Research & Development, 2014, 18(1), 228-238

Production Method 5

153888-45-0 153888-45-0
910543-72-5 910543-72-5
Reaction Conditions
1.1 Reagents: Iron ,  Ammonium chloride Solvents: Ethanol ,  Water ;  3 h, 95 °C
Reference
Synthesis and profiling of a 3-aminopyridin-2-one-based kinase targeted fragment library: Identification of 3-amino-5-(pyridin-4-yl)pyridin-2(1H)-one scaffold for monopolar spindle 1 (MPS1) and Aurora kinases inhibition
Fearon, Daren; Westwood, Isaac M.; van Montfort, Rob L. M.; Bayliss, Richard ; Jones, Keith; et al, Bioorganic & Medicinal Chemistry, 2018, 26(11), 3021-3029

3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one Raw materials

3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one Preparation Products

3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one Related Literature

910543-72-5 (3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one) Related Products

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.